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Compound of Interest

Compound Name: 7-Bromobenzo[b]thiophene

Cat. No.: B074336

CAS Number: 1423-61-6 Molecular Formula: CsHsBrS Synonyms: 7-Bromothianaphthene

This technical guide provides an in-depth overview of 7-Bromobenzo[b]thiophene, a critical
intermediate for researchers, scientists, and professionals in drug development and materials
science. It covers key physicochemical properties, detailed experimental protocols for its
synthesis and subsequent reactions, and its applications as a versatile building block.

Molecular Structure and Physicochemical
Properties

7-Bromobenzo[b]thiophene is a heterocyclic compound featuring a benzene ring fused to a
thiophene ring, with a bromine atom substituted at the 7-position. This structure imparts unique
reactivity, making it a valuable precursor in organic synthesis. The bromine atom serves as a
key functional handle for various cross-coupling reactions, enabling the construction of
complex molecular architectures.

The key quantitative data for 7-Bromobenzo[b]thiophene are summarized in the table below.
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Property Value Source(s)
CAS Number 1423-61-6 [1]
Molecular Weight 213.09 g/mol [1]
Molecular Formula CsHsBrS [1]

Light yellow to orange clear

Appearance liquid [N/A]
Boiling Point 109 °C @ 10 mmHg [2]
Density (Predicted) 1.649 + 0.06 g/cm?3 [1]
Flash Point 125.99 °C [1]

InChI=1S/C8H5BrS/c9-7-3-1-
InChl [1]
2-6-4-5-10-8(6)7/h1-5H

NOICDPBEDNMHQK-
InChIKey [1]
UHFFFAOYSA-N

-~ Room Temperature, Store in
Storage Conditions [1]
Dark, Dry Place

Core Applications

7-Bromobenzo[b]thiophene is a versatile intermediate primarily utilized in two major fields:

o Pharmaceutical Development: The benzothiophene scaffold is a privileged structure in
medicinal chemistry. This compound serves as a starting material for synthesizing novel drug
candidates and bioactive molecules. The bromine atom can be readily functionalized to
create diverse libraries of derivatives for biological screening.[2]

» Organic Electronics: It is a crucial building block for organic semiconductors and materials
used in Organic Light-Emitting Diodes (OLEDSs). The conjugated benzothiophene system
contributes to efficient charge transport and luminescence, and the bromine atom allows for
the construction of complex conjugated polymers and small molecules with tailored
optoelectronic properties.
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Experimental Protocols

Detailed methodologies for the synthesis of 7-Bromobenzo[b]thiophene and its application in
subsequent cross-coupling reactions are provided below.

Protocol 1: Synthesis of 7-Bromobenzo[b]thiophene via
Electrophilic Cyclization

This protocol is adapted from a described industrial synthesis method.[2]

Obijective: To synthesize 7-Bromobenzo[b]thiophene from 2-(2-
bromophenylthio)acetaldehyde diethyl acetal.

Materials:

2-(2-bromophenylthio)acetaldehyde diethyl acetal (13.7 g, 44.88 mmol)

e Chlorobenzene (120 mL total)

e Polyphosphoric acid (PPA) (30.4 g)

e Toluene (100 mL)

o Ethyl acetate

e Saturated sodium bicarbonate solution

e Anhydrous sodium sulfate

¢ Round-bottom flask with reflux condenser

e Heating mantle

e Separatory funnel

Rotary evaporator

Procedure:
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e Combine chlorobenzene (100 mL) and polyphosphoric acid (30.4 g) in a round-bottom flask.
Heat the mixture to reflux using a heating mantle.

o Dissolve 2-(2-bromophenylthio)acetaldehyde diethyl acetal (13.7 g) in chlorobenzene (20
mL).

o Slowly add the acetal solution dropwise to the refluxing PPA mixture over a period of 20
minutes.

e Maintain the reaction mixture at reflux for 4 hours.
o After 4 hours, cool the mixture to room temperature.

o Decant the solvent. Add toluene (50 mL) to the residue, stir thoroughly, and decant the
toluene. Repeat this wash step once more.

o Combine the toluene extracts and concentrate them under vacuum using a rotary
evaporator.

» Dissolve the resulting residue in a mixture of ethyl acetate and water.

o Transfer the mixture to a separatory funnel. Wash the organic phase with a saturated sodium
bicarbonate solution.

o Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under vacuum
to yield 7-bromobenzo[b]thiophene. (Reported yield: 8.91 g, 93%).[2]

Protocol 2: Application in Suzuki Cross-Coupling
Reaction

This protocol provides a general methodology for using brominated thiophene derivatives in
palladium-catalyzed Suzuki cross-coupling reactions to form C-C bonds, a common
subsequent step in pharmaceutical and materials synthesis.[3]

Objective: To couple an arylboronic acid with 7-Bromobenzo[b]thiophene.

Materials:
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7-Bromobenzo[b]thiophene (1 equivalent)

Arylboronic acid (1.2 equivalents)
Tetrakis(triphenylphosphine)palladium(0) [Pd(PPhs)4] (0.03 equivalents)
Sodium carbonate (2 equivalents) as a 2M aqueous solution

Toluene or 1,4-Dioxane

Schlenk flask or similar reaction vessel

Inert atmosphere (Nitrogen or Argon)

Procedure:

To a Schlenk flask, add 7-Bromobenzo[b]thiophene (1 equiv.), the desired arylboronic acid
(1.2 equiv.), and the palladium catalyst (0.03 equiv.).

Evacuate and backfill the flask with an inert gas (e.g., Argon) three times.
Add the solvent (e.g., toluene) followed by the aqueous sodium carbonate solution (2 equiv.).

Heat the reaction mixture to 90-100 °C and stir vigorously until the starting material is
consumed (monitor by TLC or GC-MS).

Cool the reaction to room temperature and dilute with water and an organic solvent like ethyl
acetate.

Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel to obtain the coupled
product.

Mandatory Visualizations

The following diagrams illustrate key workflows involving 7-Bromobenzo[b]thiophene.
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Caption: Synthesis workflow for 7-Bromobenzo[b]thiophene.
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Caption: Role as an intermediate in synthetic chemistry.
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Caption: Conceptual workflow for OLED material synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.acmec.com.cn/product/b65060
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4730585.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC7751914/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7751914/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7751914/
https://www.benchchem.com/product/b074336#7-bromobenzo-b-thiophene-cas-number-and-molecular-structure
https://www.benchchem.com/product/b074336#7-bromobenzo-b-thiophene-cas-number-and-molecular-structure
https://www.benchchem.com/product/b074336#7-bromobenzo-b-thiophene-cas-number-and-molecular-structure
https://www.benchchem.com/product/b074336#7-bromobenzo-b-thiophene-cas-number-and-molecular-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b074336?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074336?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

